Cas no 1438858-51-5 (N-methoxycyclobutanamine)
N-methoxycyclobutanamine Chemical and Physical Properties
Names and Identifiers
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- N-methoxycyclobutanamine
- 1438858-51-5
- SCHEMBL11988182
- EN300-3432049
- AKOS021029679
-
- MDL: MFCD24288995
- Inchi: 1S/C5H11NO/c1-7-6-5-3-2-4-5/h5-6H,2-4H2,1H3
- InChI Key: PRLCKIJLJWFLJR-UHFFFAOYSA-N
- SMILES: O(C)NC1CCC1
Computed Properties
- Exact Mass: 101.084063974g/mol
- Monoisotopic Mass: 101.084063974g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 7
- Rotatable Bond Count: 2
- Complexity: 52
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 21.3Ų
N-methoxycyclobutanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-3432049-1g |
N-methoxycyclobutanamine |
1438858-51-5 | 1g |
$914.0 | 2023-09-03 | ||
| Enamine | EN300-3432049-5g |
N-methoxycyclobutanamine |
1438858-51-5 | 5g |
$2650.0 | 2023-09-03 | ||
| Enamine | EN300-3432049-10g |
N-methoxycyclobutanamine |
1438858-51-5 | 10g |
$3929.0 | 2023-09-03 | ||
| Enamine | EN300-3432049-0.05g |
N-methoxycyclobutanamine |
1438858-51-5 | 95.0% | 0.05g |
$768.0 | 2025-03-18 | |
| Enamine | EN300-3432049-0.1g |
N-methoxycyclobutanamine |
1438858-51-5 | 95.0% | 0.1g |
$804.0 | 2025-03-18 | |
| Enamine | EN300-3432049-0.25g |
N-methoxycyclobutanamine |
1438858-51-5 | 95.0% | 0.25g |
$840.0 | 2025-03-18 | |
| Enamine | EN300-3432049-0.5g |
N-methoxycyclobutanamine |
1438858-51-5 | 95.0% | 0.5g |
$877.0 | 2025-03-18 | |
| Enamine | EN300-3432049-1.0g |
N-methoxycyclobutanamine |
1438858-51-5 | 95.0% | 1.0g |
$914.0 | 2025-03-18 | |
| Enamine | EN300-3432049-2.5g |
N-methoxycyclobutanamine |
1438858-51-5 | 95.0% | 2.5g |
$1791.0 | 2025-03-18 | |
| Enamine | EN300-3432049-5.0g |
N-methoxycyclobutanamine |
1438858-51-5 | 95.0% | 5.0g |
$2650.0 | 2025-03-18 |
N-methoxycyclobutanamine Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
Additional information on N-methoxycyclobutanamine
N-Methoxycyclobutanamine: A Comprehensive Overview
N-Methoxycyclobutanamine, also known by its CAS number 1438858-51-5, is a unique organic compound that has garnered significant attention in the fields of chemistry and materials science. This compound, characterized by its cyclobutane ring and methoxy group attached to an amine, exhibits intriguing chemical properties that make it a subject of interest for researchers and industry professionals alike. In this article, we will delve into the structural features, synthesis methods, applications, and recent advancements related to N-methoxycyclobutanamine, providing a comprehensive understanding of its significance in modern chemistry.
The molecular structure of N-methoxycyclobutanamine is defined by its cyclobutane ring, which is a four-membered hydrocarbon ring. The presence of the methoxy group (-OCH3) attached to the nitrogen atom introduces unique electronic and steric effects. These characteristics influence the compound's reactivity and make it a valuable precursor in various chemical reactions. Recent studies have highlighted the potential of N-methoxycyclobutanamine as an intermediate in the synthesis of bioactive molecules, particularly in drug discovery.
One of the most notable aspects of N-methoxycyclobutanamine is its versatility in synthetic chemistry. Researchers have demonstrated that this compound can be effectively utilized in the construction of complex molecular frameworks. For instance, it has been employed as a building block in the synthesis of heterocyclic compounds, which are pivotal in pharmaceuticals and agrochemicals. The ability of N-methoxycyclobutanamine to undergo various transformations, such as nucleophilic substitutions and cyclizations, underscores its importance in modern organic synthesis.
In terms of synthesis, several methods have been developed to prepare N-methoxycyclobutanamine. One common approach involves the reaction of cyclobutylamine with methylating agents under specific conditions. This method ensures high yields and purity, making it suitable for large-scale production. Recent advancements in catalytic techniques have further enhanced the efficiency of these reactions, reducing production costs and minimizing environmental impact.
The applications of N-methoxycyclobutanamine extend beyond traditional synthetic chemistry. Its unique properties make it a promising candidate for use in materials science, particularly in the development of advanced polymers and coatings. Researchers have explored its potential as a monomer in polymerization reactions, where it contributes to the formation of materials with enhanced mechanical and thermal stability.
In addition to its chemical applications, N-methoxycyclobutanamine has shown promise in biological systems. Studies have indicated that this compound exhibits moderate bioactivity against certain enzymes and cellular targets. While further research is needed to fully understand its pharmacological profile, these findings suggest that N-methoxycylcobutanamine could serve as a lead compound in drug development.
The growing interest in green chemistry has also influenced the study of N-methoxycylcobutanamine. Researchers are increasingly focusing on sustainable methods for its synthesis and application. For example, efforts are being made to develop catalytic systems that operate under mild conditions and utilize renewable feedstocks. These advancements align with global initiatives aimed at reducing environmental impact while maintaining high standards of chemical innovation.
In conclusion, N-methoxycylcobutanamine, with its unique structure and versatile properties, continues to be a focal point in chemical research. Its role as an intermediate in organic synthesis, combined with its potential applications in materials science and biotechnology, positions it as a valuable compound for future innovations. As research progresses, we can expect even more groundbreaking discoveries related to this intriguing molecule.
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